6-(tert-butyl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-tert-butyl-1-propan-2-ylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C12H19N3/c1-9(2)14-6-7-15-11(14)8-10(13-15)12(3,4)5/h6-9H,1-5H3
• InChI Key: QLTUNTJJLANNCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CN2C1=CC(=N2)C(C)(C)C
• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• CAS No.: 2098052-78-7

Description

Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms. Pyrazoles are widely used in the synthesis of various pharmaceuticals and organic materials due to their diverse biological activities.

Synthesis Analysis

The synthesis of pyrazoles often involves the reaction of hydrazines with 1,3-dicarbonyl compounds. Another common method is the reaction of diazo compounds with nucleophiles.

Molecular Structure Analysis

The molecular structure of pyrazoles consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The specific structure of “6-(tert-butyl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole” would have additional functional groups attached to this basic ring structure.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions, including nucleophilic and electrophilic substitutions. They can also participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoles can vary depending on their specific structure. For example, the boiling point of unsubstituted pyrazole is in the range of 186–188°C.

Scientific Research Applications

Organophosphorus Azoles Chemistry

Organophosphorus azoles, including pyrazoles and imidazoles, have been investigated for their stereochemical structures and functionalization using multinuclear NMR spectroscopy and quantum chemistry. The study by Larina (2023) focuses on the stereochemical structure of these compounds, emphasizing the convenience and reliability of 31P NMR spectroscopy combined with high-level quantum-chemical calculations for studying phosphorus atoms in these molecules (Larina, 2023).

Therapeutic Applications of Pyrazolines

Pyrazolines are known for their broad spectrum of biological properties, which has stimulated extensive research in this area. The review by Shaaban et al. (2012) highlights the diverse therapeutic applications of pyrazoline derivatives, including their antimicrobial, anti-inflammatory, analgesic, antidepressant, anticancer properties, and more. This demonstrates the potential of pyrazoline and its derivatives in pharmaceutical applications (Shaaban, Mayhoub, & Farag, 2012).

Antioxidant Activity

The environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), including compounds related to the tert-butyl group, have been studied. Liu and Mabury (2020) discuss the detection of SPAs in various environmental matrices and their potential toxicity effects, suggesting the need for future studies to develop SPAs with low toxicity (Liu & Mabury, 2020).

Medicinal Chemistry

The review on imidazo[1,2-b]pyridazine compounds, which are structurally related to the compound of interest, by Garrido et al. (2021), provides insights into their significance in medicinal chemistry. It covers the structure-activity relationships (SAR) and explores their therapeutic applications, underscoring the potential of these compounds in developing new drugs with enhanced pharmacokinetic profiles (Garrido, Vera, Delaye, & Enguehard-Gueiffier, 2021).

Mechanism of Action

Target of Action

Many imidazo[1,2-b]pyrazole derivatives are known to interact with various kinases . Kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). By doing so, they play key roles in regulating cellular activities such as cell division, metabolism, and signal transduction.

Safety and Hazards

Like all chemicals, pyrazoles should be handled with care. They can cause skin and eye irritation, and may be harmful if inhaled or swallowed.

Future Directions

The field of pyrazole chemistry is a vibrant area of research, with ongoing efforts to develop new synthetic methodologies, explore their biological activities, and design new drug-like compounds.